Cas no 440102-32-9 (2-(2-Hydroxyethylamino)nicotinonitrile)

• Product Name: 2-(2-Hydroxyethylamino)nicotinonitrile
• CAS No: 440102-32-9
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD06796285
• CID: 856962
• PubChem ID: 17860931
• Update Time: 2025-06-11

2-(2-Hydroxyethylamino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2-Hydroxyethyl)amino)nicotinonitrile
• 2-(2-Hydroxyethylamino)nicotinonitrile
• 2-(3-cyano-pyridin-2-ylamino)ethanol
• 2-[(2-Hydroxyethyl)amino]nicotinonitrile
• EN300-52120
• 2-(3-Cyanopyridin-2-ylamino)ethanol
• 2-[(2-hydroxyethyl)amino]pyridine-3-carbonitrile
• Z31212387
• LS-01860
• WSLQHHGQBZIPEU-UHFFFAOYSA-N
• SB52413
• MFCD06796285
• STK501503
• AB01005620-01
• ALBB-004967
• 2-(3-Cyano-2-pyridylamino)ethanol
• SCHEMBL6697261
• G10074
• CS-0206017
• 440102-32-9
• AKOS000321411
• DTXSID30591350
• 2-(2-hydroxyethylamino)pyridine-3-carbonitrile

• MDL： MFCD06796285
• Inchi： 1S/C8H9N3O/c9-6-7-2-1-3-10-8(7)11-4-5-12/h1-3,12H,4-5H2,(H,10,11)
• InChI Key： WSLQHHGQBZIPEU-UHFFFAOYSA-N
• SMILES： OCCNC1C(C#N)=CC=CN=1

Computed Properties

• Exact Mass: 163.07500
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.94000
• LogP: 0.43048

Additional information on 2-(2-Hydroxyethylamino)nicotinonitrile

Comprehensive Overview of 2-(2-Hydroxyethylamino)nicotinonitrile (CAS No. 440102-32-9)

2-(2-Hydroxyethylamino)nicotinonitrile (CAS No. 440102-32-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrile derivative, featuring a hydroxyethylamino substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₉N₃O, and precise structural configuration make it a valuable building block for drug discovery and material science applications.

The compound's nicotinonitrile core is particularly noteworthy, as it shares structural similarities with pyridine-based pharmaceuticals, which are widely explored for their therapeutic potential. Researchers have investigated 2-(2-Hydroxyethylamino)nicotinonitrile for its role in modulating enzymatic activity and its potential as a precursor for heterocyclic compounds. Recent studies highlight its relevance in developing kinase inhibitors, a hot topic in oncology research, aligning with the growing demand for targeted cancer therapies.

In the context of green chemistry, 440102-32-9 has been evaluated for its synthetic efficiency and environmental compatibility. With increasing regulatory pressure on sustainable manufacturing, this compound's potential for low-waste synthesis routes resonates with industry trends. Its hydroxyethylamino moiety also enables solubility optimization—a critical factor in drug formulation, addressing common challenges like bioavailability.

Analytical characterization of 2-(2-Hydroxyethylamino)nicotinonitrile typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's high purity requirements for research applications. Stability studies under various pH conditions—frequently searched by formulation scientists—confirm its robustness in aqueous systems, making it suitable for further derivatization.

The compound's mechanism of action often draws parallels to nicotinamide derivatives, a trending topic in metabolic disorder research. This connection positions CAS No. 440102-32-9 as a candidate for exploring NAD⁺-related pathways, which are currently under intense scrutiny for anti-aging and neurodegenerative disease applications.

From a commercial perspective, suppliers of 2-(2-Hydroxyethylamino)nicotinonitrile emphasize its scalability, responding to the pharmaceutical industry's need for cost-effective intermediates. Patent analyses reveal its inclusion in several proprietary synthesis routes, particularly for small molecule therapeutics—a dominant segment in FDA approvals.

Ongoing research explores the compound's potential in crop protection formulations, capitalizing on its ability to function as a ligand for metal catalysts used in agrochemical production. This application aligns with global food security concerns and the search for environmentally benign pesticides.

In material science, the nitrile group's reactivity enables polymer modification, addressing queries about specialty chemicals for advanced materials. The compound's thermal stability profile—often tested via DSC—makes it suitable for high-performance material applications.

Safety assessments of 440102-32-9 confirm its compatibility with standard laboratory handling protocols, though proper PPE is always recommended. Its non-hazardous classification under GHS standards makes it preferable over more reactive intermediates in multi-step syntheses.

Future prospects for 2-(2-Hydroxyethylamino)nicotinonitrile include exploration in bioconjugation techniques and proteolysis-targeting chimera (PROTAC) development—two rapidly evolving areas in medicinal chemistry. Its dual functional groups offer orthogonal reactivity for complex molecular architectures.

The compound's physicochemical properties—including logP and pKa values—are meticulously documented to assist computational chemists in QSAR modeling, reflecting the industry's shift toward in silico drug design approaches.

As regulatory landscapes evolve, CAS No. 440102-32-9 continues to meet stringent purity criteria for GMP applications, with analytical methods validated per ICH guidelines—a critical consideration for pharmaceutical manufacturers.

In summary, 2-(2-Hydroxyethylamino)nicotinonitrile represents a multifaceted research chemical with expanding applications across life sciences and material engineering. Its structural features and synthetic versatility position it as a compound of enduring interest in both academic and industrial settings.